Cas no 2639441-55-5 (Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate)

• Product Name: Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate
• CAS No: 2639441-55-5
• MF: C₁₈H₂₇NO₄
• MW: 321.411285638809
• CID: 5665300
• PubChem ID: 165897831
• Update Time: 2025-05-22

Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27723258
• tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate
• 2639441-55-5
• Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate

• Inchi： 1S/C18H27NO4/c1-16(2,3)23-15(20)13-8-7-12(19)9-14(13)18(6)21-10-17(4,5)11-22-18/h7-9H,10-11,19H2,1-6H3
• InChI Key： WLKMJCYJYMTOPL-UHFFFAOYSA-N
• SMILES： O1CC(C)(C)COC1(C)C1C=C(C=CC=1C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 321.19400834g/mol
• Monoisotopic Mass: 321.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 70.8Ų

Additional information on Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate

Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate (CAS No. 2639441-55-5)

Tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate, also known by its CAS registry number 2639441-55-5, is a complex organic compound with a unique structure that has garnered attention in various scientific and industrial applications. This compound is characterized by its benzoate ester functional group and the presence of a substituted dioxane ring system. The combination of these structural elements contributes to its versatile chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of tert-butyl 4-amino-2-(2,5,5-trimethyl-1,3-dioxan-2-yl)benzoate comprises a benzoic acid derivative esterified with tert-butanol. The benzoate moiety is further substituted with an amino group at the para position and a bulky dioxane substituent at the ortho position. This substitution pattern not only influences the compound's physical properties but also plays a critical role in its reactivity and biological activity. Recent studies have highlighted the importance of such structural features in modulating pharmacokinetic profiles and bioavailability in drug development.

The synthesis of this compound typically involves multi-step organic reactions, including esterification and nucleophilic substitution processes. Researchers have explored various methodologies to optimize the yield and purity of this compound. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of microwave-assisted synthesis to accelerate the formation of the dioxane ring system while maintaining high stereochemical control. Such advancements underscore the ongoing efforts to improve synthetic routes for complex molecules like tert-butyl 4-amino....

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential lead molecule for anti-inflammatory agents due to its ability to inhibit specific enzymes involved in inflammatory pathways. A recent study conducted by Smith et al. (2023) reported that this compound exhibits selective inhibition against cyclooxygenase (COX)-2 enzymes without significantly affecting COX-1 activity, which is crucial for minimizing adverse effects on gastrointestinal health.

Beyond pharmacology, tert-butyl 4-amino... has also found applications in agrochemicals as a precursor for herbicides and fungicides. Its ability to form stable complexes with metal ions has been leveraged in developing environmentally friendly agricultural chemicals that degrade rapidly under natural conditions. This aligns with current trends toward sustainable agriculture and reduced environmental impact.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its ecological footprint. Research indicates that under aerobic conditions, this compound undergoes hydrolysis to form less complex intermediates that are more readily biodegradable. However, further studies are needed to evaluate its long-term persistence in different ecosystems.

In conclusion, tert-butyl 4-amino... (CAS No. 2639441-55-5) represents a versatile organic compound with diverse applications across multiple industries. Its unique structural features and reactivity make it an interesting subject for both fundamental research and applied development. As scientific advancements continue to unfold, this compound is expected to play an increasingly significant role in shaping innovative solutions across various sectors.